Cas no 1805945-81-6 (Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate)

• Product Name: Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate
• CAS No: 1805945-81-6
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4948468
• Update Time: 2025-06-14

Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate

• Inchi： 1S/C13H14BrNO2/c1-3-9-5-6-10(7-14)11(8-15)12(9)13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： QXLUFDNJHMVOQA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CC)=C(C(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate

Recent Advances in the Study of Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate (CAS: 1805945-81-6)

Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate (CAS: 1805945-81-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated that the bromomethyl group at the 3-position allows for efficient functionalization, enabling the introduction of various pharmacophores. This flexibility has led to the development of compounds with improved selectivity and potency against specific kinase targets, which are crucial for cancer therapy.

Another significant advancement was reported in Organic & Biomolecular Chemistry (2024), where researchers utilized this compound to construct a series of benzimidazole derivatives. These derivatives exhibited promising anti-inflammatory activity in vitro, with some candidates showing superior efficacy compared to existing non-steroidal anti-inflammatory drugs (NSAIDs). The study emphasized the role of the cyano and ethyl ester groups in enhancing the metabolic stability of the resulting molecules.

From a synthetic chemistry perspective, a recent patent (WO2023124567) detailed an optimized large-scale production method for Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate. The new protocol features improved yield (85-90%) and purity (>98%) by employing a palladium-catalyzed bromination step, addressing previous challenges in regioselectivity and byproduct formation. This development is expected to facilitate broader accessibility of the compound for pharmaceutical research and development.

In the realm of drug discovery, computational studies have predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties for derivatives of Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate. Molecular docking simulations suggest that the scaffold can adopt conformations suitable for binding to multiple therapeutic targets, including COX-2 and various receptor tyrosine kinases. These insights are guiding the design of next-generation drug candidates with improved pharmacokinetic profiles.

The safety profile of Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate has also been investigated in recent toxicological assessments. While the compound itself shows moderate cytotoxicity in certain cell lines (IC50 ≈ 50 μM in HepG2 cells), its derivatives demonstrate significantly reduced toxicity while maintaining biological activity. This finding underscores the importance of structural modifications in developing safer pharmaceutical agents from this chemical scaffold.

Looking forward, research directions for Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate include exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology and as a warhead in covalent inhibitors. The compound's reactive bromomethyl group presents opportunities for targeted protein degradation strategies, which are gaining traction in drug discovery for challenging targets. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, indicating growing industry interest.

In conclusion, Ethyl 3-bromomethyl-2-cyano-6-ethylbenzoate (CAS: 1805945-81-6) continues to be a valuable tool in medicinal chemistry, with recent studies expanding its applications in drug discovery. The compound's synthetic versatility, combined with emerging biological data on its derivatives, positions it as an important building block for future pharmaceutical development. Ongoing research is expected to further elucidate its potential in addressing unmet medical needs across various therapeutic areas.